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Compound of Interest

Compound Name: Bifluranol

Cat. No.: B1666996 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of Bifluranol, a synthetic nonsteroidal estrogen. Adherence to these procedures

is critical for minimizing risks and complying with regulatory standards.

Bifluranol: Key Chemical Data
To ensure safe handling and disposal, it is essential to be aware of the fundamental properties

of Bifluranol. The following table summarizes its key chemical data.

Property Value

CAS Number 34633-34-6[1]

Molecular Formula C17H18F2O2[1]

Synonyms BX-341, Prostarex[1]

Chemical Class
Synthetic nonsteroidal estrogen, stilbestrol

group[2]

Procedural Steps for Bifluranol Disposal
The following protocols outline the necessary steps for the safe disposal of Bifluranol waste.

These procedures are based on general best practices for hazardous chemical waste
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management and should be adapted to comply with all applicable local, state, and federal

regulations.

Step 1: Personal Protective Equipment (PPE)
Before handling Bifluranol waste, all personnel must be equipped with the appropriate

Personal Protective Equipment (PPE) to prevent exposure.

Gloves: Wear chemically resistant gloves.

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat should be worn.

Step 2: Waste Segregation and Collection
Proper segregation of chemical waste is crucial to prevent accidental chemical reactions and to

ensure compliant disposal.

Designated Waste Container: Use a dedicated, clearly labeled, and leak-proof container for

all Bifluranol waste. The container should be made of a material compatible with Bifluranol.

Labeling: The waste container must be labeled with "Hazardous Waste," the name

"Bifluranol," and the associated hazards.

Solid vs. Liquid Waste:

Solid Waste: Collect unused or expired Bifluranol, contaminated lab supplies (e.g.,

weighing boats, contaminated gloves) in the designated solid waste container.

Liquid Waste: Solutions containing Bifluranol should be collected in a separate,

designated liquid waste container. Do not mix with other solvent waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Step 3: Storage of Bifluranol Waste
Proper storage of hazardous waste is a critical component of laboratory safety.
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Storage Location: Store the Bifluranol waste container in a designated, well-ventilated, and

secure area, away from incompatible materials.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills.

Container Integrity: Ensure the waste container is always sealed when not in use.

Step 4: Final Disposal
The final disposal of Bifluranol must be conducted by a licensed hazardous waste disposal

company.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the Bifluranol waste.

Documentation: Complete all necessary waste disposal forms as required by your institution

and the waste disposal vendor.

Professional Disposal: Never dispose of Bifluranol down the drain or in the regular trash. It

must be disposed of through an approved waste disposal plant[3].

Bifluranol Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Bifluranol.

Waste Collection

Start: Bifluranol Waste Generated Step 1: Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Step 2: Segregate Waste
(Solid vs. Liquid)

Collect Solid Waste in
Designated Container

Collect Liquid Waste in
Designated Container

Step 3: Store Waste Securely
(Labeled, Sealed, Secondary Containment) Step 4: Contact EHS for Pickup End: Professional Disposal
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Bifluranol Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bifluranol [drugfuture.com]

2. Bifluranol - Wikipedia [en.wikipedia.org]

3. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Bifluranol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666996#bifluranol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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